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Abstract

Dibromochloronitromethane (CBrCINO:) is a halogenated nitromethane that has been
identified as a disinfection byproduct (DBP) in drinking water.[1][2] This technical guide
provides a comprehensive overview of the available scientific literature concerning its historical
discovery and synthesis. While the precise historical details of its initial synthesis remain
elusive, this document pieces together available information on related compounds and
plausible synthetic routes. This guide also addresses the known biological activities of
halonitromethanes, although specific signaling pathways for dibromochloronitromethane are
not yet elucidated. All quantitative data found in the literature review is presented in structured
tables for clarity. Experimental workflows and logical relationships are visualized using
diagrams to facilitate understanding.

Historical Discovery

The precise historical account of the first discovery and synthesis of
dibromochloronitromethane is not well-documented in readily available scientific literature.
Early chemical literature from the 19th century contains references to the synthesis of related
compounds. For instance, a researcher by the name of Losanitsch described the preparation of
a "chlorobromo dinitromethane” in 1883 in the Berichte der deutschen chemischen
Gesellschaft. However, it is crucial to note that this compound is a dinitromethane derivative
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and, therefore, structurally distinct from the subject of this guide. Efforts to locate the original
1883 publication for definitive structural confirmation have been unsuccessful.

The emergence of dibromochloronitromethane in the scientific literature is more recent and
is closely tied to the study of disinfection byproducts in drinking water. The use of chlorine for
water treatment can lead to the formation of various halogenated organic compounds, including
a class of compounds known as halonitromethanes (HNMs).[3][4] It is within this context that
dibromochloronitromethane has been identified and studied for its potential toxicological
effects.

Synthesis of Dibromochloronitromethane

A specific, detailed, and reproducible experimental protocol for the synthesis of
dibromochloronitromethane is not readily available in the reviewed literature. However, the
synthesis of other halonitromethanes, such as bromonitromethane and chloronitromethane,
has been described, and these methods provide a basis for a proposed synthesis of
dibromochloronitromethane.

The general approach to the synthesis of halonitromethanes involves the halogenation of
nitromethane. For the synthesis of dibromochloronitromethane, a plausible route would
involve the sequential halogenation of nitromethane or a partially halogenated nitromethane
intermediate.

Proposed Synthetic Pathway

A potential synthetic route to dibromochloronitromethane could start from
chloronitromethane, followed by dibromination. This proposed pathway is illustrated in the
diagram below.
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Figure 1: Proposed two-step synthesis of dibromochloronitromethane.

General Experimental Considerations for Halogenation
of Nitromethane

Based on protocols for related compounds, the following general conditions would be relevant
for the synthesis of dibromochloronitromethane.

Table 1: General Reagents and Conditions for Halogenation of Nitromethane
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Parameter Description

Starting Material Nitromethane or Chloronitromethane.

_ For chlorination: Chlorine gas, Sodium
Halogenating Agents ) o i
hypochlorite. For bromination: Bromine.

Aqueous media, often with a co-solvent like
Solvent carbon tetrachloride to dissolve the reactants

and products.

An alkali metal hydroxide (e.g., Sodium
Catalyst/Base hydroxide) is typically used to form the nitronate

salt, which is the reactive intermediate.

The reaction is typically carried out at low

temperatures (e.g., 0-20 °C) to control the

Temperature o . o _
exothermicity of the reaction and minimize side
products.

The product is typically a dense, oily liquid that
can be separated from the aqueous layer.

Work-up

Further purification can be achieved by washing,

drying, and distillation.

Note: The synthesis of halonitromethanes should be performed with caution in a well-ventilated
fume hood, as the reactants and products are toxic and volatile.

Quantitative Data

Quantitative data specifically for the synthesis and properties of dibromochloronitromethane
are limited in the available literature. However, data for related halonitromethanes can provide
some context.

Table 2: Physical and Chemical Properties of Dibromochloronitromethane
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Property Value Reference
CAS Number 1184-89-0 [5]
Molecular Formula CBr2CINO2 [5]
Molecular Weight 253.28 g/mol [5]
Appearance Colourless Oil [5]

Table 3: Mutagenic Potency of various Halonitromethanes[4]

Mutagenic Potency in Salmonella TA100

Compound

+S9 (revertants/pmol)
Bromochloronitromethane (BCNM) ~1423
Dibromonitromethane (DBNM) ~1423
Tribromonitromethane (TBNM) ~498
Chloronitromethane (CNM) ~498
Bromonitromethane (BNM) ~498
Dichloronitromethane (DCNM) ~498
Bromodichloronitromethane (BDCNM) ~498
Trichloronitromethane (TCNM) 0
Dibromochloronitromethane (DBCNM) 0

Biological Activity and Signaling Pathways

Specific signaling pathways for dibromochloronitromethane have not been identified in the
reviewed scientific literature. However, the broader class of halonitromethanes (HNMs) has
been studied for its toxicological effects.

General Toxicity of Halonitromethanes
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Halonitromethanes are recognized as a class of disinfection by-products with notable
cytotoxicity and genotoxicity.[3][6] Studies on various HNMs have demonstrated their ability to
induce DNA damage in mammalian cells.[4] The brominated nitromethanes are generally found
to be more cytotoxic and genotoxic than their chlorinated counterparts.[3]

Mechanism of Toxicity

The precise molecular mechanisms underlying the toxicity of dibromochloronitromethane are
not fully understood. For halonitromethanes in general, their reactivity and ability to induce
oxidative stress are thought to contribute to their toxic effects. The logical flow from the
presence of HNMs in drinking water to potential health effects is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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